![molecular formula C11H15FN2O4S B6245185 4-amino-2-[(morpholin-4-yl)methyl]phenyl fluoranesulfonate CAS No. 2411200-16-1](/img/no-structure.png)
4-amino-2-[(morpholin-4-yl)methyl]phenyl fluoranesulfonate
Overview
Description
4-amino-2-[(morpholin-4-yl)methyl]phenyl fluoranesulfonate, also known as 4-amino-2-morpholin-4-methylphenyl fluoranesulfonate or 4-AMF, is a fluorinated sulfonate compound with a wide range of scientific and medical applications. It is a water-soluble, synthetic compound with a high degree of solubility in a variety of organic solvents. 4-AMF has been studied extensively for its biochemical and physiological effects, and its use in various laboratory experiments.
Scientific Research Applications
4-AMF has been used in a number of scientific research applications, including the study of enzyme-catalyzed reactions, protein-ligand interactions, and the study of drug-receptor interactions. It has also been used in the study of the mechanism of action of drugs, and in the development of new drugs. 4-AMF has also been used in the study of the structure and function of proteins, and in the study of the structure and function of DNA and RNA.
Mechanism of Action
4-AMF is thought to act as an inhibitor of enzymes, such as phosphodiesterases, adenylate cyclases, and proteases. It is believed to inhibit the activity of these enzymes by binding to their active sites and preventing the binding of substrates. It is also believed to interact with receptors, such as G-protein coupled receptors, and to inhibit their activity.
Biochemical and Physiological Effects
4-AMF has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs, and to inhibit the activity of receptors involved in the regulation of cellular processes. It has also been found to inhibit the activity of enzymes involved in the synthesis of proteins, and to inhibit the activity of enzymes involved in the breakdown of proteins. In addition, 4-AMF has been found to inhibit the activity of enzymes involved in the metabolism of fatty acids and lipids.
Advantages and Limitations for Lab Experiments
4-AMF has a number of advantages for use in laboratory experiments. It is water-soluble, which makes it easy to use in a wide range of experiments. It is also non-toxic and non-irritating, making it safe to use in a laboratory setting. In addition, 4-AMF is relatively inexpensive and readily available. However, 4-AMF has some limitations for use in laboratory experiments. It is not very stable in aqueous solutions, and it can be easily hydrolyzed.
Future Directions
There are a number of potential future directions for the use of 4-AMF in scientific and medical research. It could be used to study the structure and function of proteins, to study the mechanism of action of drugs, and to develop new drugs. It could also be used to study the structure and function of DNA and RNA, and to study the interactions between proteins and other molecules. In addition, 4-AMF could be used to study the metabolism of drugs and other compounds, and to study the biochemical and physiological effects of drugs and other compounds. Finally, 4-AMF could be used to study the effects of environmental pollutants on human health.
Synthesis Methods
4-AMF can be synthesized by a number of different methods, including the reaction of 4-amino-2-[(morpholin-4-yl)methyl]phenyl fluoranesulfonaterpholin-4-methylphenol with fluorosulfonic acid. This reaction yields 4-AMF in an aqueous solution. Other methods of synthesis include the reaction of 4-amino-2-[(morpholin-4-yl)methyl]phenyl fluoranesulfonaterpholin-4-methylphenol with thionyl chloride, and the reaction of 4-amino-2-[(morpholin-4-yl)methyl]phenyl fluoranesulfonaterpholin-4-methylphenol with potassium fluoride in the presence of sulfuric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-2-[(morpholin-4-yl)methyl]phenyl fluoranesulfonate involves the reaction of 4-fluoroaniline with morpholine to form 4-(morpholin-4-yl)aniline, which is then reacted with formaldehyde to form 4-(morpholin-4-ylmethyl)aniline. This intermediate is then reacted with sodium sulfite and sulfuric acid to form the sulfonate salt of the final product.", "Starting Materials": [ "4-fluoroaniline", "morpholine", "formaldehyde", "sodium sulfite", "sulfuric acid" ], "Reaction": [ "Step 1: 4-fluoroaniline is reacted with morpholine in the presence of a catalyst to form 4-(morpholin-4-yl)aniline.", "Step 2: 4-(morpholin-4-yl)aniline is reacted with formaldehyde in the presence of a catalyst to form 4-(morpholin-4-ylmethyl)aniline.", "Step 3: 4-(morpholin-4-ylmethyl)aniline is reacted with sodium sulfite and sulfuric acid to form the sulfonate salt of 4-amino-2-[(morpholin-4-yl)methyl]phenyl fluorane." ] } | |
CAS RN |
2411200-16-1 |
Molecular Formula |
C11H15FN2O4S |
Molecular Weight |
290.3 |
Purity |
95 |
Origin of Product |
United States |
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